Cas no 2171236-11-4 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid
• CAS No: 2171236-11-4
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6011916
• PubChem ID: 165536378
• Update Time: 2025-10-29

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid
• EN300-1474473
• 2171236-11-4
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyl-2-phenylacetamido]oxy}acetic acid

• Inchi： 1S/C26H24N2O6/c1-28(34-16-23(29)30)25(31)24(17-9-3-2-4-10-17)27-26(32)33-15-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,22,24H,15-16H2,1H3,(H,27,32)(H,29,30)/t24-/m0/s1
• InChI Key： NCYRBXRODSTGJX-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(N(C)OCC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid

Professional Introduction to Compound with CAS No. 2171236-11-4 and Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic Acid

The compound with the CAS number 2171236-11-4 and the product name 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

At the core of this compound's structure is the fluorenylmethoxycarbonyl (FMOC) group, which is a well-established protecting group in peptide synthesis. However, in this context, the FMOC moiety is integrated into a more complex framework, enhancing the compound's stability and reactivity. The presence of the (2S)-configuration at the chiral center further underscores the compound's stereochemical specificity, which is crucial for its biological efficacy. This stereochemistry has been meticulously optimized to ensure maximal interaction with biological targets, a key consideration in modern drug design.

The N-methyl group in the side chain of the compound contributes to its lipophilicity, which can influence both its absorption and distribution within biological systems. Additionally, the phenyl ring attached to the acetamidoxy group adds another layer of complexity to the molecule, potentially affecting its binding affinity and selectivity. These structural elements collectively contribute to the compound's unique pharmacophore, making it a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this compound exhibits promising interactions with various enzyme targets, suggesting potential applications in treating inflammatory diseases and metabolic disorders. The fluorene moiety, known for its rigidity and hydrophobicity, plays a critical role in stabilizing the compound's three-dimensional structure, which is essential for optimal binding to biological targets.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary data indicate that it may effectively modulate enzymes associated with oxidative stress and inflammation. These findings are particularly relevant given the increasing recognition of oxidative stress as a contributing factor in various chronic diseases. The compound's ability to interact with multiple targets makes it an attractive candidate for multitarget drug discovery efforts.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the protection of amino groups using FMOC chemistry, followed by selective functionalization at other positions on the molecule. The use of advanced catalytic methods has allowed researchers to achieve high levels of selectivity, minimizing unwanted side reactions. This synthetic approach not only highlights the compound's complexity but also showcases the advancements in synthetic methodologies that are shaping modern pharmaceutical research.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research is focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these parameters is essential for determining appropriate dosing regimens and predicting potential drug-drug interactions.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms are now capable of predicting how a compound will behave within complex biological systems, saving valuable time and resources in the early stages of development. By integrating experimental data with computational predictions, researchers can more rapidly identify promising candidates for further investigation.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing novel molecules with enhanced properties. For instance, modifications to its core structure could lead to derivatives with improved solubility or bioavailability. Such flexibility underscores the importance of investing in fundamental research that explores new chemical entities.

In conclusion, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyl-2-phenylacetamidooxy}acetic acid (CAS No. 2171236-11-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a promising candidate for further research and development. With ongoing studies exploring its biological activity and synthetic feasibility, this compound holds great potential for addressing various health challenges in the future.